4-bromo-N-(2,6-dimethylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H16BrN3O
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 4-bromo-N-(2,6-dimethylphenyl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16BrN3O/c1-8-6-5-7-9(2)12(8)16-14(19)13-11(15)10(3)17-18(13)4/h5-7H,1-4H3,(H,16,19)
• InChI Key: AGSKZWHXNPGKQU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=C(C(=NN2C)C)Br

Description

4-bromo-N-(2,6-dimethylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as 'BDCRB' and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

BDCRB exerts its antiviral activity by inhibiting the activity of the viral RNA-dependent RNA polymerase (RdRp). This inhibition of RdRp leads to a decrease in viral RNA synthesis and ultimately inhibits viral replication. BDCRB also inhibits the activity of DHODH by binding to the active site of the enzyme and preventing the conversion of dihydroorotate to orotate.
Biochemical and Physiological Effects:
BDCRB has been shown to exhibit potent antiviral activity in vitro and in vivo. In addition, BDCRB has been shown to inhibit the proliferation of cancer cells by inhibiting DHODH activity. However, the precise biochemical and physiological effects of BDCRB are still under investigation.

Advantages and Limitations for Lab Experiments

One of the major advantages of BDCRB is its potent antiviral activity against a wide range of viruses. BDCRB has also been shown to exhibit low toxicity in vitro and in vivo. However, one of the limitations of using BDCRB in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BDCRB. One area of research is the development of BDCRB analogs with improved pharmacological properties, such as increased solubility and bioavailability. Another area of research is the investigation of the potential use of BDCRB as a therapeutic agent for viral infections and cancer. Finally, the mechanism of action of BDCRB and its biochemical and physiological effects require further investigation to fully understand its potential applications in scientific research.

Synthesis Methods

The synthesis of BDCRB involves the reaction between 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid and 2,6-dimethylphenylamine. The reaction is carried out in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and a catalyst such as N-hydroxybenzotriazole (HOBt). The resulting product is then purified using column chromatography to obtain pure BDCRB.

Scientific Research Applications

BDCRB has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, BDCRB has been shown to exhibit potent antiviral activity against a wide range of viruses, including influenza A and B viruses, respiratory syncytial virus, and human parainfluenza virus. BDCRB has also been shown to inhibit the replication of hepatitis C virus and dengue virus.
In biochemistry, BDCRB has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo synthesis of pyrimidine nucleotides. This inhibition of DHODH leads to a decrease in the intracellular levels of pyrimidine nucleotides, which in turn inhibits DNA synthesis and cell proliferation.